Cas no 2097861-53-3 (4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one)

• Product Name: 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one
• CAS No: 2097861-53-3
• MF: C₂₀H₁₈FN₅O₂
• MW: 379.387627124786
• CID: 5468760
• Update Time: 2025-10-29

4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one
• 4-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]-1-pyridin-3-ylpiperazin-2-one

• Inchi： 1S/C20H18FN5O2/c1-24-18(11-17(23-24)14-4-6-15(21)7-5-14)20(28)25-9-10-26(19(27)13-25)16-3-2-8-22-12-16/h2-8,11-12H,9-10,13H2,1H3
• InChI Key： ZRCGYRGEFPXABD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(N2CC(N(C3C=NC=CC=3)CC2)=O)=O)N(C)N=1

Computed Properties

• Exact Mass: 379.14445300 g/mol
• Monoisotopic Mass: 379.14445300 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 379.4
• XLogP3: 1.6
• Topological Polar Surface Area: 71.3

Additional information on 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one

4-[3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one: A Comprehensive Overview

The compound with CAS No. 2097861-53-3, known as 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperazinone core, which is substituted at position 4 with a pyrazole moiety and at position 1 with a pyridine ring. The pyrazole group is further substituted at position 5 with a carbonyl group and at position 3 with a 4-fluorophenyl group, while the pyridine ring is attached at position 3.

Recent studies have highlighted the importance of piperazinone derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrazole moiety within this compound is known for its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. Similarly, the pyridine ring contributes to the molecule's aromaticity and electronic properties, enhancing its stability and bioavailability.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, making them attractive targets for the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). Its ability to selectively inhibit these enzymes without affecting other cellular processes makes it a promising candidate for further development.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the pyrazole derivative through Friedländer annulation, followed by coupling reactions to introduce the pyridine ring and fluorophenyl substituent. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical models. It demonstrates good oral bioavailability due to its lipophilic nature and minimal first-pass metabolism. Additionally, its half-life in plasma has been reported to be within an optimal range for once-daily dosing regimens. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target kinases, revealing key interactions such as hydrogen bonding between the pyrazole nitrogen and the kinase's ATP-binding pocket. Furthermore, molecular dynamics simulations have confirmed the stability of these interactions over time, suggesting a strong binding affinity.

The development of this compound has also been supported by structural biology techniques such as X-ray crystallography. High-resolution crystal structures have been obtained for complexes between this compound and several kinases, providing valuable information about the stereochemical requirements for binding. These structural insights have guided further optimization efforts aimed at improving potency and selectivity.

In addition to its kinase inhibitory activity, this compound has shown potential as an anti-inflammatory agent. In vitro assays have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This dual functionality underscores its versatility as a therapeutic agent and opens up possibilities for its application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising properties, challenges remain in advancing this compound into clinical trials. Issues such as scalability of synthesis, long-term toxicity profiles, and potential off-target effects need to be thoroughly investigated. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these challenges and expedite its development.

In conclusion, 4-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-(pyridin-3-yl)piperazin-2-one represents a significant advancement in medicinal chemistry. Its unique structure, coupled with potent biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future therapeutic applications. Continued research into its mechanism of action, optimization strategies, and clinical potential will undoubtedly contribute to its successful translation into a viable drug candidate.